![molecular formula C26H22FN3O2 B2706010 N-([2,3'-bipyridin]-3-ylmethyl)-3-(3-(4-fluorophenoxy)phenyl)propanamide CAS No. 1904179-97-0](/img/structure/B2706010.png)
N-([2,3'-bipyridin]-3-ylmethyl)-3-(3-(4-fluorophenoxy)phenyl)propanamide
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Description
N-([2,3'-bipyridin]-3-ylmethyl)-3-(3-(4-fluorophenoxy)phenyl)propanamide is a useful research compound. Its molecular formula is C26H22FN3O2 and its molecular weight is 427.479. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Inhibitor Research
One prominent application involves the development of selective and orally efficacious inhibitors targeting the Met kinase superfamily. Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, closely related to the compound , have shown potent and selective inhibition of Met kinase. These inhibitors demonstrate significant tumor stasis in human gastric carcinoma models following oral administration, highlighting their potential in cancer therapy. A specific analog has advanced into phase I clinical trials due to its excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).
Analgesic Activity and TRPV1 Antagonism
The compound's analogs have been designed to combine pharmacophoric elements to evaluate as hTRPV1 antagonists. These studies reveal that certain hydrophobic interactions are critical for high hTRPV1 binding potency, with compounds demonstrating strong analgesic activity in rat models. This suggests potential applications in pain management (Kim et al., 2012).
Metabolism and Pharmacokinetics in Preclinical Models
Research on closely related selective androgen receptor modulators (SARMs) explores the pharmacokinetics and metabolism of these compounds in rats. Understanding these properties is crucial for the preclinical development of SARMs as therapeutic agents for androgen-dependent diseases. The extensive metabolic profiling in these studies aids in the development of compounds with ideal pharmacokinetic characteristics for clinical applications (Wu et al., 2006).
Dual Inhibitory Potential for Analgesic Agents
Another research avenue is the development of novel flurbiprofen analogs, such as N-(3-bromopyridin-2-yl)-2-(2-fluoro-(1,1'-biphenyl)-4-yl)propanamide (Flu-AM4), which exhibits dual inhibitory action against FAAH and cyclooxygenase (COX). These compounds are potentially useful as analgesics, demonstrating the compound's application in designing new therapeutic agents (Deplano et al., 2021).
Properties
IUPAC Name |
3-[3-(4-fluorophenoxy)phenyl]-N-[(2-pyridin-3-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H22FN3O2/c27-22-9-11-23(12-10-22)32-24-7-1-4-19(16-24)8-13-25(31)30-18-21-6-3-15-29-26(21)20-5-2-14-28-17-20/h1-7,9-12,14-17H,8,13,18H2,(H,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVHDQAHSKWQRQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=CC=C(C=C2)F)CCC(=O)NCC3=C(N=CC=C3)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H22FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.